1-Iodo-2-methylpropan-2-ol
Overview
Description
1-Iodo-2-methylpropan-2-ol is an organic compound with the molecular formula C4H9I . It is used for scientific research and as a raw material for organic synthesis .
Molecular Structure Analysis
The molecular structure of this compound consists of four carbon atoms, nine hydrogen atoms, and one iodine atom . The 3D structure can be viewed using specific software .Physical and Chemical Properties Analysis
This compound has a molecular weight of 184.02 . Detailed physical and chemical properties such as boiling point, density, and refractive index can be found in the NIST WebBook .Scientific Research Applications
Imaging and Contrast Agent Development
1-Iodo-2-methylpropan-2-ol and its related compounds show promise in the development of imaging and contrast agents. Research suggests its potential utility in magnetic resonance perfusion imaging as a freely diffusible contrast agent. This suitability stems from its ability to be imaged with fine temporal resolution and adequate signal-to-noise ratio, making it a candidate for robust and quantitative perfusion imaging in the brain and body (Grant et al., 2011).
Neurological Research
In the realm of neurological research, compounds structurally similar to this compound have been studied for their binding characteristics and potential applications. For instance, studies have examined the binding properties of 1-(2,5-dimethoxy-4-bromophenyl)-2-aminopropane analogs, revealing insights into their selectivity and potential implications for neurological research, including the study of serotonin receptors (Glennon et al., 1986).
Pharmacological Investigations
The structural analogs of this compound have been subject to pharmacological investigations, including the study of their metabolic pathways, receptor binding, and therapeutic potential. For example, the metabolism of atenolol, a compound with structural similarities, has been studied to understand its disposition, metabolism, and the role of its metabolites, offering insights into its pharmacological activity and potential as a therapeutic agent (Reeves et al., 1978).
Safety and Hazards
Properties
IUPAC Name |
1-iodo-2-methylpropan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9IO/c1-4(2,6)3-5/h6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOQIHMBZKSCLPI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CI)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9IO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
23825-98-1 |
Source
|
| Record name | 1-iodo-2-methylpropan-2-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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